Cas no 878421-13-7 (8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878421-13-7
• MF: C₁₇H₁₆FN₅O₂
• MW: 341.339646339417
• CID: 5556046
• Update Time: 2025-07-17

8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[(2-fluorophenyl)methyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• 8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H16FN5O2/c1-10-8-23-13-14(20(2)17(25)21(3)15(13)24)19-16(23)22(10)9-11-6-4-5-7-12(11)18/h4-8H,9H2,1-3H3
• InChI Key： UYHSNAKEYWYCMM-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CC3=CC=CC=C3F)C1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878421-13-7)

8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878421-13-7) is a specialized purine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its unique imidazo[1,2-g]purine core and 2-fluorophenyl substitution, has garnered attention for its structural complexity and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with neurological and metabolic disorders.

The molecular structure of 8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione features a fluorinated aromatic ring, which enhances its binding affinity and metabolic stability. This attribute aligns with current trends in medicinal chemistry, where fluorinated compounds are prized for their improved pharmacokinetic properties. The compound's trimethylimidazopurine scaffold also offers versatility for further chemical modifications, making it a valuable intermediate in synthetic organic chemistry.

In the context of drug design, CAS No. 878421-13-7 is often discussed alongside adenosine receptor modulators and kinase inhibitors, as its structure shares similarities with known bioactive molecules. Recent studies highlight its potential as a lead compound for developing therapeutics targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. This connection to high-profile research areas has driven interest in its synthesis and biological evaluation.

From a synthetic perspective, the preparation of 8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic reactions, including cyclization and N-alkylation processes. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to optimize its yield and purity, reflecting the growing demand for efficient and sustainable synthetic methods in the pharmaceutical industry.

The compound's physicochemical properties, such as solubility and stability, are critical for its formulation and delivery. Researchers are investigating its compatibility with various drug delivery systems, including nanoparticles and liposomes, to enhance its bioavailability. These efforts are part of a broader push toward personalized medicine and targeted therapies, which dominate contemporary pharmaceutical discourse.

In summary, 8-(2-fluorophenyl)methyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878421-13-7) represents a promising candidate for drug development, with applications spanning neurology, oncology, and metabolic disease research. Its structural features and bioactivity profile position it at the forefront of modern medicinal chemistry, offering exciting opportunities for innovation and therapeutic advancement.